Cas no 2138060-63-4 (8-bromo-N-methyl-N-propylquinazolin-2-amine)

• Product Name: 8-bromo-N-methyl-N-propylquinazolin-2-amine
• CAS No: 2138060-63-4
• MF: C₁₂H₁₄BrN₃
• MW: 280.16366147995
• CID: 6421687
• PubChem ID: 165491055
• Update Time: 2025-06-09

8-bromo-N-methyl-N-propylquinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2138060-63-4
• EN300-1162225
• 8-bromo-N-methyl-N-propylquinazolin-2-amine

• Inchi： 1S/C12H14BrN3/c1-3-7-16(2)12-14-8-9-5-4-6-10(13)11(9)15-12/h4-6,8H,3,7H2,1-2H3
• InChI Key： CGRIDPOJIALSGV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C=NC(=NC=21)N(C)CCC

Computed Properties

• Exact Mass: 279.03711g/mol
• Monoisotopic Mass: 279.03711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29Ų

Additional information on 8-bromo-N-methyl-N-propylquinazolin-2-amine

Recent Advances in the Study of 8-bromo-N-methyl-N-propylquinazolin-2-amine (CAS: 2138060-63-4)

The compound 8-bromo-N-methyl-N-propylquinazolin-2-amine (CAS: 2138060-63-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This quinazoline derivative has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and characterization of 8-bromo-N-methyl-N-propylquinazolin-2-amine, with particular emphasis on its chemical stability and reactivity. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), to confirm the structure and purity of the compound. These studies have laid the groundwork for further investigations into its biological activity.

In vitro and in vivo studies have demonstrated that 8-bromo-N-methyl-N-propylquinazolin-2-amine exhibits promising activity against a range of biological targets. Notably, it has shown inhibitory effects on specific kinase enzymes, which are implicated in various disease pathways, including cancer and inflammatory disorders. The compound's ability to modulate these targets suggests its potential as a therapeutic agent, although further optimization and preclinical testing are required to assess its efficacy and safety.

One of the key challenges in the development of 8-bromo-N-methyl-N-propylquinazolin-2-amine as a drug candidate is its pharmacokinetic profile. Recent research has explored strategies to improve its bioavailability and metabolic stability, such as structural modifications and formulation approaches. These efforts aim to enhance the compound's therapeutic index and reduce potential side effects.

The mechanism of action of 8-bromo-N-methyl-N-propylquinazolin-2-amine has been investigated using molecular docking and computational modeling techniques. These studies have provided insights into the compound's binding interactions with its target proteins, offering a rationale for its observed biological activity. Such information is invaluable for the design of more potent and selective analogs.

In addition to its potential therapeutic applications, 8-bromo-N-methyl-N-propylquinazolin-2-amine has also been explored as a tool compound in chemical biology research. Its ability to selectively inhibit certain enzymes makes it a valuable probe for studying cellular signaling pathways and identifying new drug targets. This dual utility underscores the compound's significance in both basic and applied research.

Despite the promising findings, several gaps remain in our understanding of 8-bromo-N-methyl-N-propylquinazolin-2-amine. Future research should focus on elucidating its off-target effects, potential resistance mechanisms, and long-term safety profile. Additionally, collaborative efforts between academia and industry will be essential to accelerate the translation of these findings into clinical applications.

In conclusion, 8-bromo-N-methyl-N-propylquinazolin-2-amine (CAS: 2138060-63-4) represents a promising candidate for further development in the field of medicinal chemistry. Its unique pharmacological properties and versatile applications make it a compound of significant interest. Continued research efforts will be crucial to fully realize its therapeutic potential and address the remaining challenges in its development.